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Compound of Interest

Compound Name: 3-Thiazol-2-yl-benzaldehyde

Cat. No.: B1320473

An In-depth Technical Guide to 3-Thiazol-2-yl-benzaldehyde (CAS: 885465-97-4)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
3-Thiazol-2-yl-benzaldehyde, a heterocyclic building block with potential applications in
medicinal chemistry and materials science. This guide consolidates available data, outlines
plausible experimental workflows, and illustrates key relationships to support further research
and development.

Core Properties and Identifiers

3-Thiazol-2-yl-benzaldehyde is a solid organic compound featuring a benzaldehyde ring
substituted with a thiazole group at the meta-position.[1][2] Its structure combines the reactive
aldehyde functionality with the thiazole motif, a privileged scaffold in medicinal chemistry known
for a wide range of biological activities.[3][4][5]

Chemical Identifiers

A consistent and accurate identification of a chemical compound is crucial for research and
regulatory purposes. The following table summarizes the key identifiers for 3-Thiazol-2-yl-
benzaldehyde.
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Identifier Value

CAS Number 885465-97-4[6][71[8][9]

IUPAC Name 3-(1,3-thiazol-2-yl)benzaldehyde|[8]
Molecular Formula C10H7NOS[6][8][9]

SMILES O=Cclccce(cl)-c2nees2[1][2]

1S/C10H7NOS/c12-7-8-2-1-3-9(6-8)10-11-4-5-
13-10/h1-7H[1][2]

InChl

InChl Key YIMGIEKCDQXKKZ-UHFFFAOYSA-N[1][2][9]

Physicochemical Properties

The physicochemical properties of a compound are fundamental to understanding its behavior
in various experimental and biological systems.

Property Value

Molecular Weight 189.23 g/mol [2][6][9]
Appearance Solid[1][2]

Boiling Point 355.8 °C at 760 mmHg|[6]
Density 1.269 g/cm3[6]

Flash Point 169.0 °C[6]

LogP 2.62[6]

Refractive Index 1.645[6]

PSA (Polar Surface Area) 58.20 A2[6]

Synthesis and Reactivity

While specific, detailed synthesis protocols for 3-Thiazol-2-yl-benzaldehyde are not widely
published in peer-reviewed literature, its structure suggests plausible synthetic routes based on
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established methodologies for thiazole formation.

Conceptual Synthesis Workflow

A common method for synthesizing 2-substituted thiazoles is the Hantzsch thiazole synthesis
or related condensation reactions. A logical approach would involve the reaction of a thioamide
with an a-halocarbonyl compound. The following diagram illustrates a conceptual workflow for
the synthesis of the target molecule.

Conceptual Synthesis of 3-Thiazol-2-yl-benzaldehyde

Starting Materials

3-Formylbenzothioamide

Condensation &
Cyclization

o-Haloacetaldehyde
(e.q., 2-bromoacetaldehyde)

Hantzsch-type
Thiazole Synthesis

Final Product

3-Thiazol-2-yl-benzaldehyde

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 3-Thiazol-2-yl-benzaldehyde.

Experimental Protocol: General Procedure for Schiff
Base Formation
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The aldehyde group in 3-Thiazol-2-yl-benzaldehyde is a reactive handle for constructing
larger, more complex molecules. A common reaction is the formation of a Schiff base (an imine)
through condensation with a primary amine. This is a foundational step in the synthesis of
many heterocyclic compounds and potential drug candidates.[10]

Methodology:

» Dissolution: Dissolve 3-Thiazol-2-yl-benzaldehyde (1 equivalent) in a suitable solvent, such
as ethanol or methanol (10-20 mL).

o Addition of Amine: To this solution, add an equimolar amount of the desired primary amine.

o Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.

o Reaction: Reflux the mixture for a period determined by reaction monitoring (e.g., via Thin
Layer Chromatography - TLC).

« |solation: Upon completion, cool the reaction mixture. The Schiff base product may
precipitate and can be collected by filtration. If it remains in solution, the solvent can be
removed under reduced pressure.

 Purification: The crude product can be purified by recrystallization from an appropriate
solvent.
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Workflow for Schiff Base Formation
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Biological Activities of the Thiazole Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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